Cas no 41498-12-8 (4,5-dibromocyclopent-4-ene-1,3-dione)

4,5-dibromocyclopent-4-ene-1,3-dione structure
41498-12-8 structure
Product Name:4,5-dibromocyclopent-4-ene-1,3-dione
CAS No:41498-12-8
MF:C5H2Br2O2
MW:253.876180171967
CID:927022
PubChem ID:293117
Update Time:2025-04-19

4,5-dibromocyclopent-4-ene-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,5-dibromocyclopent-4-ene-1,3-dione
    • 1,2-Dibrom-cyclopenten-(1)-dion-(3,5)
    • 1,2-Dichlor-cyclopenten-(1)-dion-(3,5)
    • 4,5-Dibrom-4-cyclopenten-1,3-dion
    • 4,5-Dibrom-cyclopent-4-en-1,3-dion
    • 4,5-dibromo-4-cyclopentene-1,3-dione
    • 4,5-dibromo-cyclopent-4-ene-1,3-dione
    • AC1L6JHF
    • AC1Q6D3B
    • AG-K-66687
    • AR-1F8315
    • CTK4I4925
    • NSC159435
    • NSC 159435
    • NSC-159435
    • 41498-12-8
    • DTXSID80303627
    • Inchi: 1S/C5H2Br2O2/c6-4-2(8)1-3(9)5(4)7/h1H2
    • InChI Key: QSAOJLXFMVFXFP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(CC1=O)=O)Br

Computed Properties

  • Exact Mass: 251.84206
  • Monoisotopic Mass: 251.84215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 1.52970
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